Cas no 81016-39-9 (Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-)

Benzenamine, N-[1-(methylthio)-2-nitroethenyl]- structure
81016-39-9 structure
Product Name:Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-
CAS No:81016-39-9
MF:C9H10N2O2S
MW:210.252900600433
CID:2129026
Update Time:2023-08-04

Benzenamine, N-[1-(methylthio)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-(anilino)-2-(methylthio)-1-nitroethylene
    • Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-
    • N-[1-(methylsulfanyl)-2-nitrovinyl]aniline
    • FBHJXWOURBPAKR-UHFFFAOYSA-N
    • HMS3320A19
    • 2-nitro-1-anilino-1-methylthioethene
    • Inchi: 1S/C9H10N2O2S/c1-14-9(7-11(12)13)10-8-5-3-2-4-6-8/h2-7,10H,1H3
    • InChI Key: FBHJXWOURBPAKR-UHFFFAOYSA-N
    • SMILES: S(C)C(=C[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Topological Polar Surface Area: 83.2

Benzenamine, N-[1-(methylthio)-2-nitroethenyl]- Pricemore >>

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